Cas no 952969-64-1 (2-(2-fluorophenoxy)-N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide)

• Product Name: 2-(2-fluorophenoxy)-N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide
• CAS No: 952969-64-1
• MF: C₁₉H₁₇FN₂O₄
• MW: 356.347688436508
• CID: 5960926
• PubChem ID: 16867177
• Update Time: 2025-06-09

2-(2-fluorophenoxy)-N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide
• Acetamide, 2-(2-fluorophenoxy)-N-[[5-(4-methoxyphenyl)-3-isoxazolyl]methyl]-
• AKOS024651773
• 2-(2-fluorophenoxy)-N-{[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]methyl}acetamide
• F2493-0722
• 2-(2-fluorophenoxy)-N-[[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]methyl]acetamide
• 952969-64-1
• 2-(2-fluorophenoxy)-N-((5-(4-methoxyphenyl)isoxazol-3-yl)methyl)acetamide

• Inchi： 1S/C19H17FN2O4/c1-24-15-8-6-13(7-9-15)18-10-14(22-26-18)11-21-19(23)12-25-17-5-3-2-4-16(17)20/h2-10H,11-12H2,1H3,(H,21,23)
• InChI Key： GPKWCUUTHDNHFP-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=C(OC)C=C2)ON=1)(=O)COC1=CC=CC=C1F

Computed Properties

• Exact Mass: 356.11723519g/mol
• Monoisotopic Mass: 356.11723519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 617.8±55.0 °C(Predicted)
• pka: 12.62±0.46(Predicted)

Additional information on 2-(2-fluorophenoxy)-N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide

Compound CAS No. 952969-64-1: A Comprehensive Overview

The compound CAS No. 952969-64-1, also known as 2-(2-fluorophenoxy)-N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest for researchers and industry professionals alike.

Structural Analysis: The molecule consists of a fluorophenoxy group attached to an acetamide backbone, which is further connected to a 1,2-oxazole ring substituted with a methoxyphenyl group. This combination of functional groups provides the compound with diverse chemical properties, including enhanced stability, solubility, and bioavailability. Recent studies have highlighted the importance of such structural motifs in drug design, particularly in the development of kinase inhibitors and other therapeutic agents.

Biological Activity: Research into CAS No. 952969-64-1 has revealed its potential as a kinase inhibitor, with particular efficacy against targets such as EGFR (Epidermal Growth Factor Receptor) and ALK (Anaplastic Lymphoma Kinase). These findings are significant, as kinases play a critical role in various cellular processes, including cell proliferation, differentiation, and apoptosis. By inhibiting these enzymes, the compound could potentially be used in the treatment of cancers characterized by overactive kinase signaling.

Synthesis and Optimization: The synthesis of CAS No. 952969-64-1 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric purity, which is essential for its pharmacological evaluation. Researchers have also explored various substitution patterns on the oxazole ring to optimize the compound's pharmacokinetic properties.

Preclinical Studies: Preclinical trials have demonstrated that CAS No. 952969-64-1 exhibits potent anti-tumor activity in vitro and in vivo models. The compound has shown selective cytotoxicity against cancer cell lines while sparing normal cells, indicating a favorable therapeutic index. Additionally, studies on its pharmacokinetics reveal good absorption and distribution properties, making it a promising candidate for further clinical development.

Future Directions: As research on CAS No. 952969-64-1 continues to progress, there is growing interest in exploring its potential applications beyond kinase inhibition. Ongoing studies are investigating its effects on other signaling pathways and its potential use in combination therapies to enhance efficacy and reduce resistance. Furthermore, the compound's structural versatility offers opportunities for further optimization to address specific therapeutic needs.

In conclusion, CAS No. 952969-64-1, or 2-(2-fluorophenoxy)-N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide, represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with its demonstrated biological activity and promising preclinical results, positions it as a valuable asset in the quest for novel therapeutic agents.